Cas no 2353250-16-3 (tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate
• CAS No: 2353250-16-3
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• MDL: MFCD33020285
• CID: 5655556
• PubChem ID: 155823289
• Update Time: 2025-05-20

tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-methyl-2-piperidin-2-ylpropyl)carbamate
• 2353250-16-3
• EN300-27713494
• tert-butyl N-[2-methyl-2-(piperidin-2-yl)propyl]carbamate
• tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate

• MDL： MFCD33020285
• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-10-14(4,5)11-8-6-7-9-15-11/h11,15H,6-10H2,1-5H3,(H,16,17)
• InChI Key： UOIBALUJTZYPOG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(C)C1CCCCN1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate

tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate, identified by the CAS number 2353250-16-3, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by the presence of a tert-butyl group and a piperidine ring, contributes to its versatile properties and reactivity.

Recent studies have highlighted the potential of tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate in drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the carbamate group can be cleaved under specific physiological conditions to release active pharmaceutical ingredients. This property makes it an attractive candidate for targeted drug delivery, minimizing side effects and enhancing therapeutic efficacy.

The synthesis of tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The piperidine ring is synthesized via a cyclization reaction, followed by alkylation to introduce the tert-butyl group. This compound's stability and reactivity make it suitable for large-scale production, ensuring its availability for various industrial applications.

In terms of physical properties, tert-butyl N-2-methyl-2-(piperidin-2-yl)propylcarbamate exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic synthesis reactions. Additionally, its compatibility with polar aprotic solvents enhances its utility in peptide coupling reactions, where it acts as an activating agent for carboxylic acids.

The application of tert-butyl N-2-methyl-2-(piperidin-2-yL)propylcarbamate extends beyond pharmaceuticals into the realm of polymer chemistry. Recent research has demonstrated its ability to function as a chain extender in polyurethane synthesis, improving the mechanical properties of the resulting polymers. This innovation opens new avenues for its use in high-performance materials for automotive and aerospace industries.

In conclusion, tert-butyl N–methyl–(1-pyrrolidine–1–(propan–(S))–carbonate, commonly referred to as CAS No. 1744799–98–4 (Note: This is an illustrative example; actual CAS numbers should be verified), represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research and industry.